3-(3-(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)propoxy)benzaldehyde

Specification

• CAS No.: 645391-73-7
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 3-[3-(5-methyl-2-phenyltriazol-4-yl)propoxy]benzaldehyde
• Standard InChI: InChI=1S/C19H19N3O2/c1-15-19(21-22(20-15)17-8-3-2-4-9-17)11-6-12-24-18-10-5-7-16(13-18)14-23/h2-5,7-10,13-14H,6,11-12H2,1H3
• Standard InChI Key: HXEOJLNBNHJACP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1CCCOC2=CC=CC(=C2)C=O)C3=CC=CC=C3

Introduction

Structural and Molecular Characteristics

Core Architecture

The compound features a 1,2,3-triazole ring substituted with a methyl group at position 5 and a phenyl group at position 2. This triazole unit is connected via a three-carbon propoxy chain to a benzaldehyde group at position 3 of the benzene ring (Figure 1). The aldehyde functional group (-CHO) introduces electrophilic reactivity, making the compound a versatile intermediate for further derivatization.

Table 1: Molecular Properties

Property	Value
CAS No.	645391-73-7
Molecular Formula	C₁₉H₁₉N₃O₂
Molecular Weight	321.4 g/mol
IUPAC Name	3-[3-(5-methyl-2-phenyltriazol-4-yl)propoxy]benzaldehyde
SMILES	CC1=NN(N=C1CCCOC2=CC=CC(=C2)C=O)C3=CC=CC=C3
InChIKey	HXEOJLNBNHJACP-UHFFFAOYSA-N

Spectroscopic Characterization

Infrared (IR) spectroscopy of similar triazole derivatives reveals characteristic peaks for the aldehyde C=O stretch (~1,710 cm⁻¹) and triazole C-N stretches (~1,520–1,480 cm⁻¹). Nuclear magnetic resonance (NMR) data for the compound’s analogues show distinct signals:

• ¹H NMR: Aldehyde proton at δ 9.8–10.0 ppm; triazole protons at δ 7.5–8.2 ppm.

• ¹³C NMR: Aldehyde carbon at δ 190–200 ppm; triazole carbons at δ 140–150 ppm.

Synthesis and Optimization

Click Chemistry Approach

The synthesis follows a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry (Scheme 1). Key steps include:

• Alkyne Preparation: 3-Methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde is synthesized from vanillin and propargyl bromide under basic conditions.

• Azide Synthesis: Arylpropoxy azides are generated via nucleophilic substitution of corresponding bromides with sodium azide.

• Cycloaddition: The alkyne and azide react in the presence of CuSO₄·5H₂O and sodium ascorbate, yielding the target triazole with >80% efficiency.

Table 2: Reaction Conditions for CuAAC

Parameter	Optimal Value
Temperature	25–40°C
Solvent	tert-Butanol/H₂O (1:1)
Catalyst	CuSO₄·5H₂O (10 mol%)
Reducing Agent	Sodium ascorbate (20 mol%)
Reaction Time	12–24 hours

Challenges and Solutions

• Byproduct Formation: Oxidative dimerization of aldehydes may occur, mitigated by conducting reactions under inert atmospheres.

• Purification: Column chromatography using silica gel and ethyl acetate/hexane (3:7) effectively isolates the product.

Chemical Reactivity and Derivitization

Aldehyde-Driven Reactions

The benzaldehyde group undergoes typical nucleophilic additions:

• Condensation: Reacts with amines to form Schiff bases, useful in metal-organic frameworks (MOFs).

• Oxidation: Converts to carboxylic acids using KMnO₄ under acidic conditions.

Triazole Modifications

• Electrophilic Substitution: The triazole’s N-2 position reacts with alkyl halides, enabling side-chain diversification.

• Coordination Chemistry: Triazole nitrogen atoms bind transition metals (e.g., Cu²⁺, Zn²⁺), relevant to catalysis.